Cas no 887582-81-2 (Methyl 3-(aminomethyl)-1H-indole-6-carboxylate)
887582-81-2 structure
Product Name:Methyl 3-(aminomethyl)-1H-indole-6-carboxylate
CAS No:887582-81-2
MF:C11H12N2O2
MW:204.225182533264
CID:713340
PubChem ID:52987838
Update Time:2025-04-19
Methyl 3-(aminomethyl)-1H-indole-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(aminomethyl)-1H-indole-6-carboxylate
- 3-Aminomethyl-1H-indole-6-carboxylic acid methyl ester
- EN300-1275663
- DTXSID60680983
- 887582-81-2
- CS-0301985
- Methyl3-(aminomethyl)-1H-indole-6-carboxylate
-
- MDL： MFCD06657126
- Inchi： 1S/C11H12N2O2/c1-15-11(14)7-2-3-9-8(5-12)6-13-10(9)4-7/h2-4,6,13H,5,12H2,1H3
- InChI Key： AWFGKILIWDEBOJ-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC2C(CN)=CNC=2C=1)=O
Computed Properties
- Exact Mass: 204.09000
- Monoisotopic Mass: 204.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.8
- Topological Polar Surface Area: 68.1Ų
Experimental Properties
- PSA: 68.11000
- LogP: 2.11350
Methyl 3-(aminomethyl)-1H-indole-6-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 3-(aminomethyl)-1H-indole-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM146842-1g |
methyl 3-(aminomethyl)-1H-indole-6-carboxylate |
887582-81-2 | 95% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM146842-1g |
methyl 3-(aminomethyl)-1H-indole-6-carboxylate |
887582-81-2 | 95% | 1g |
$557 | 2021-08-05 | |
| Alichem | A199007636-1g |
Methyl 3-(aminomethyl)-1H-indole-6-carboxylate |
887582-81-2 | 95% | 1g |
$528.00 | 2023-08-31 | |
| Enamine | EN300-1275663-1.0g |
methyl 3-(aminomethyl)-1H-indole-6-carboxylate |
887582-81-2 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1275663-50mg |
methyl 3-(aminomethyl)-1H-indole-6-carboxylate |
887582-81-2 | 50mg |
$1032.0 | 2023-10-01 | ||
| Enamine | EN300-1275663-100mg |
methyl 3-(aminomethyl)-1H-indole-6-carboxylate |
887582-81-2 | 100mg |
$1081.0 | 2023-10-01 | ||
| Enamine | EN300-1275663-250mg |
methyl 3-(aminomethyl)-1H-indole-6-carboxylate |
887582-81-2 | 250mg |
$1131.0 | 2023-10-01 | ||
| Enamine | EN300-1275663-500mg |
methyl 3-(aminomethyl)-1H-indole-6-carboxylate |
887582-81-2 | 500mg |
$1180.0 | 2023-10-01 | ||
| Enamine | EN300-1275663-1000mg |
methyl 3-(aminomethyl)-1H-indole-6-carboxylate |
887582-81-2 | 1000mg |
$1229.0 | 2023-10-01 | ||
| Enamine | EN300-1275663-2500mg |
methyl 3-(aminomethyl)-1H-indole-6-carboxylate |
887582-81-2 | 2500mg |
$2408.0 | 2023-10-01 |
Methyl 3-(aminomethyl)-1H-indole-6-carboxylate Related Literature
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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